Cas no 2639391-24-3 (rac-3-{(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyloxy}propanoic acid)

• Product Name: rac-3-{(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyloxy}propanoic acid
• CAS No: 2639391-24-3
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 5639282
• PubChem ID: 165896424
• Update Time: 2025-07-27

rac-3-{(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyloxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27784130
• 2639391-24-3
• rac-3-{[(1R,2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]oxy}propanoic acid
• rac-3-{(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyloxy}propanoic acid

• Inchi： 1S/C23H25NO5/c25-22(26)12-13-28-21-11-5-10-20(21)24-23(27)29-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19-21H,5,10-14H2,(H,24,27)(H,25,26)/t20-,21-/m1/s1
• InChI Key： BFAYMQUWNVGKCB-NHCUHLMSSA-N
• SMILES： O(CCC(=O)O)[C@@H]1CCC[C@H]1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 395.17327290g/mol
• Monoisotopic Mass: 395.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-3-{(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyloxy}propanoic acid

Recent Advances in the Study of rac-3-{(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyloxy}propanoic acid (CAS: 2639391-24-3)

In recent years, the compound rac-3-{(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyloxy}propanoic acid (CAS: 2639391-24-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentyloxy and fluorenylmethoxycarbonyl (Fmoc) functional groups, has shown promise in various applications, including peptide synthesis, drug delivery, and as a building block for more complex bioactive molecules. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, properties, and potential applications.

The synthesis of rac-3-{(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyloxy}propanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and solid-phase peptide synthesis (SPPS) to achieve high enantiomeric purity. The Fmoc-protected amino group in this compound is particularly noteworthy, as it offers stability during synthesis while allowing for easy deprotection under mild conditions, making it highly valuable in peptide chemistry.

Recent studies have explored the physicochemical properties of rac-3-{(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyloxy}propanoic acid, including its solubility, stability, and reactivity. The compound exhibits excellent solubility in common organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM), which is advantageous for its use in synthetic applications. Additionally, its stability under a range of pH conditions has been confirmed, further supporting its utility in pharmaceutical formulations.

One of the most exciting developments is the application of this compound in drug delivery systems. Due to its Fmoc-protected amino group and cyclopentyloxy moiety, it has been incorporated into prodrug designs aimed at improving the bioavailability of therapeutic agents. For instance, researchers have successfully conjugated this molecule with anticancer drugs, resulting in enhanced tumor targeting and reduced systemic toxicity. These findings underscore the potential of rac-3-{(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyloxy}propanoic acid as a versatile tool in medicinal chemistry.

In conclusion, rac-3-{(1R,2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyloxy}propanoic acid (CAS: 2639391-24-3) represents a valuable compound with broad applications in chemical biology and pharmaceutical research. Its optimized synthesis, favorable physicochemical properties, and potential in drug delivery systems make it a subject of ongoing investigation. Future research is expected to further explore its utility in novel therapeutic strategies and industrial applications.